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Compound Focus: Chlorobutanol Hemihydrate

CAS No.: 6001-64-5

Cat. No.: S1492008

Get Quote

Technical & Regulatory Specifications

The table below consolidates key specifications from the search results for Chlorobutanol Hemihydrate

used as a reference standard.

Property Specification / Description

CAS No. 6001-64-5 [1] [2]

Molecular
Formula

C4H7Cl3O • 1/2 H2O [1]

Synonym 1,1,1-Trichloro-2-methyl-2-propanol hemihydrate [3]

Function Preservative, Anti-Bacterial Agent, Anti-Microbial Agent [1]

Qualification Traceable to USP; can be qualified as a Certified Reference Material (CRM) per

ISO 17034 and ISO/IEC 17025 [3] [1]

Application Determination in pharmaceutical formulations & ophthalmic ointments by

chromatography techniques (HPLC, GC) [3]
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Property Specification / Description

Handling Hazard Statement: Acute Tox. 4 Oral [3]

A Framework for Your Comparison Guide

Since a direct comparison guide is not available, you can construct one by systematically evaluating potential

suppliers. Here is a logical workflow for this process, from defining needs to selecting a qualified standard.

Define Analytical Needs

Identify Potential Suppliers

Request Critical Documentation

Evaluate & Compare Parameters

• Certificate of Analysis (CoA)
• Regulatory Compliance

(USP, Ph. Eur)

• Technical Data Sheet (TDS)
• Stability Data

• Impurity Profile

Select Qualified Standard
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Key Evaluation Parameters: When comparing suppliers, focus on these critical areas highlighted in the

commercial data [3] [1] [2]:

Regulatory Compliance: Verify traceability to major pharmacopoeias like USP or Ph. Eur.
Analytical Fitness for Purpose: Confirm the standard is certified for your intended techniques (e.g.,

HPLC, GC).
Comprehensive Documentation: Scrutinize the Certificate of Analysis for batch-specific results and

the manufacturer's quality management system.

Practical Steps for Researchers

Source Commercially Available Standards: Reputable suppliers like Sigma-Aldrich offer

Pharmaceutical Secondary Standards qualified as Certified Reference Materials (CRMs) [3].
Manufacturers also provide "injectable grade" material sifted to meet Ph. Eur., USP, and NF

monographs [1].
Conform to Monograph Specifications: The qualification must adhere to the testing parameters

and acceptance criteria specified in the relevant monographs (e.g., USP, Ph. Eur.) [1].
Perform In-House Verification: Even with a certified standard, your laboratory should perform initial

qualification tests to confirm identity, purity, and suitability for your specific analytical method.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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